ethyl 4-benzoyl-1-(4-chlorophenyl)-5-phenyl-1H-pyrazole-3-carboxylate

• Molecular Formula: C25H19ClN2O3
• Molecular Weight: 430.9 g/mol
• IUPAC Name: ethyl 4-benzoyl-1-(4-chlorophenyl)-5-phenylpyrazole-3-carboxylate
• InChI: InChI=1S/C25H19ClN2O3/c1-2-31-25(30)22-21(24(29)18-11-7-4-8-12-18)23(17-9-5-3-6-10-17)28(27-22)20-15-13-19(26)14-16-20/h3-16H,2H2,1H3
• InChI Key: TVVYZLHHIDKRBO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NN(C(=C1C(=O)C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=C(C=C4)Cl

Description

Ethyl 4-benzoyl-1-(4-chlorophenyl)-5-phenyl-1H-pyrazole-3-carboxylate, commonly known as EPPC, is a pyrazole derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EPPC has been studied extensively for its pharmacological properties, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been investigated.

Mechanism of Action

The mechanism of action of EPPC involves the inhibition of various enzymes and signaling pathways involved in cell proliferation, inflammation, and neurodegeneration. EPPC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and to activate the Nrf2-Keap1 pathway, which plays a role in cellular defense against oxidative stress.
Biochemical and Physiological Effects
EPPC has been shown to exhibit various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. EPPC has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

EPPC has several advantages for use in lab experiments, including its stability, solubility, and low toxicity. However, EPPC has also been shown to exhibit poor bioavailability, which may limit its effectiveness as a therapeutic agent.

Future Directions

For research on EPPC include investigating its potential use in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Further studies are also needed to optimize the synthesis method of EPPC and to improve its bioavailability. Additionally, the molecular targets of EPPC and its mechanism of action need to be further elucidated to fully understand its therapeutic potential.

Synthesis Methods

EPPC can be synthesized through a multi-step reaction involving the condensation of ethyl acetoacetate with benzoyl chloride, followed by the reaction of the resulting product with 4-chloroaniline and phenylhydrazine. The final product, EPPC, is obtained by esterification of the carboxylic acid group with ethanol.

Scientific Research Applications

EPPC has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurological disorders. In cancer research, EPPC has been shown to exhibit anti-proliferative and anti-metastatic effects in various cancer cell lines. EPPC has also been studied for its anti-inflammatory properties and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.